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Compound of Interest

Compound Name: Gal-G2-CNP

Cat. No.: B12400442

These application notes provide detailed information and protocols for researchers, scientists,
and drug development professionals utilizing assays involving "Gal-G2-CNP". It is important to
distinguish between two distinct applications that can be associated with this term:

o Enzymatic assays using Gal-G2-CNP as a substrate, primarily for the determination of a-
amylase activity.

e Immunoassays for the quantification of C-type Natriuretic Peptide (CNP), a peptide hormone.

This document is divided into two parts to address the required instrumentation, protocols, and
underlying principles for each of these distinct assays.

Part 1: a-Amylase Activity Assay using Gal-G2-CNP
Substrate

Application Note
The Gal-G2-CNP based assay is a kinetic colorimetric method for the quantitative
determination of a-amylase activity in serum and plasma.[1][2] This assay is valuable for

diagnosing and monitoring diseases of the pancreas and parotid gland, such as acute
pancreatitis.[1][2]

Principle of the Assay
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The substrate, 2-chloro-4-nitrophenyl-L-O-3-D-galactopyranosyl maltoside (Gal-G2-CNP), is
hydrolyzed by a-amylase to release 2-chloro-p-nitrophenol (CNP) and galactopyranosyl
maltose (Gal-G2).[3] The rate of formation of the yellow-colored CNP is directly proportional to
the a-amylase activity in the sample and can be measured spectrophotometrically at 405 nm.

Instrumentation

The primary instrument required for this assay is a spectrophotometer or a clinical chemistry
analyzer capable of measuring absorbance at 405 nm and maintaining a constant temperature,
typically 37°C. Additional required equipment includes micropipettes, test tubes, and an
incubation chamber.

Quantitative Data Summary

Parameter Value Reference
Wavelength 405 nm

Temperature 37 °C

Linearity 20 - 2000 1U/L

Normal Value Upto 96 IU/L at 37 °C

Sample Volume 20 pL

Reagent Volume 1000 pL

Experimental Protocol

This protocol is a general guideline for the manual determination of a-amylase activity.
Automated procedures on clinical chemistry analyzers are also widely available.

Reagent Preparation and Storage
o The Gal-G2-CNP substrate reagent is typically provided as a ready-to-use liquid.
o Store the reagent at 2-8°C and protect from light. Do not freeze the reagent.

e The reagent is stable until the expiration date indicated on the label when stored properly.
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Specimen Collection and Handling
e Serum or heparinized plasma are suitable samples.

e Anticoagulants such as citrate and EDTA should not be used as they bind calcium, which is
essential for amylase activity.

o Amylase in serum is stable for up to 1 week at 20-25°C and for 1 month at 2-8°C.

Assay Procedure

Pre-incubate the substrate reagent at 37°C.

o Pipette 1000 pL of the reagent into a clean test tube.

e Add 20 pL of the serum or plasma sample to the reagent.

» Mix gently and start a stopwatch.

 Incubate the reaction mixture at 37°C.

» Record the absorbance at 405 nm at 30, 60, 90, 120, and 150 seconds.
o Calculate the mean change in absorbance per minute (AA/min).
Calculation of Results

The a-amylase activity is calculated using the following formula:

Amylase Activity (IU/L) = AA/min x Factor

The factor is specific to the assay conditions and reagent formulation. A typical factor is 3806.

Workflow for a-Amylase Assay
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a-Amylase Assay Workflow using Gal-G2-CNP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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